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Compound of Interest

Compound Name: 2-Chloro-2,3,3-trimethylbutane

Cat. No.: B1620436

Technical Support Center: 2-Chloro-2,3,3-
trimethylbutane

This guide provides comprehensive safety, handling, and troubleshooting information for
researchers, scientists, and drug development professionals working with 2-Chloro-2,3,3-
trimethylbutane (CAS No. 918-07-0).

Physicochemical and Safety Data

The following table summarizes key quantitative data for 2-Chloro-2,3,3-trimethylbutane. Due
to limited specific toxicological data for this compound, hazard information from closely related
isomers like 2-Chloro-2-methylbutane is included for precautionary guidance.
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Property Value Reference(s)
Chemical Formula C7H1sCl [1112][3]
Molecular Weight 134.65 g/mol [1103114]
CAS Registry Number 918-07-0 [1112]14]

Appearance Colorless liquid [3]
Boiling Point 152.39°C (estimate) [3]
Melting Point -69.5°C (estimate) [3]
Flash Point 24.3°C [3]
Density 0.8689 g/cm? [3]

Vapor Pressure

15.9 mmHg at 25°C

[3]

Hazard Classification

Flammable Liquid (based on
Flash Point) Note: Detailed
toxicity data is limited. Treat

with caution similar to related

compounds which are

classified as

skin/eye/respiratory irritants.

[31(5][6]

Troubleshooting and Experimental Guides (Q&A

Format)

This section addresses specific issues users may encounter during experiments involving 2-

Chloro-2,3,3-trimethylbutane.

General Handling and Storage

Question: What are the essential precautions for handling 2-Chloro-2,3,3-trimethylbutane in

the lab?

Answer: Always handle this chemical in a well-ventilated area, preferably inside a chemical

fume hood.[7] Use spark-proof tools and explosion-proof equipment due to its flammable
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nature.[5][8] Ensure all containers are properly grounded and bonded during transfer to prevent
static electricity discharge.[5][6] Avoid contact with skin, eyes, and clothing, and prevent
inhalation of vapors.[5]

Question: How should I properly store this chemical?

Answer: Store the container tightly closed in a cool, dry, and well-ventilated place.[6][7][8] Keep
it away from heat, sparks, open flames, and other sources of ignition.[6][9] Store it separately
from incompatible materials, such as strong oxidizing agents.[10]

Personal Protective Equipment (PPE)

Question: What specific PPE is required when working with this compound?
Answer: A comprehensive PPE plan is mandatory:

o Eye/Face Protection: Wear tightly fitting chemical safety goggles conforming to EN 166 (EU)
or NIOSH (US) standards.[5][7]

» Skin Protection: Wear a lab coat and impervious, chemical-resistant gloves (e.qg., nitrile or
neoprene rubber).[7][11] For larger quantities or splash risks, consider a chemical-resistant
apron or suit.[12]

o Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a
NIOSH-approved air-purifying respirator equipped with organic vapor (OV) cartridges.[5][13]

Accidental Exposure and First Aid

Question: What should | do if I inhale vapors of 2-Chloro-2,3,3-trimethylbutane?

Answer: Immediately move to fresh air.[5][9] If you feel unwell or if breathing is difficult, seek
medical attention. If breathing has stopped, trained personnel should provide artificial
respiration.[5][14]

Question: How do | respond to skin or eye contact?

Answer:
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o Skin Contact: Immediately remove all contaminated clothing.[8] Wash the affected skin area
thoroughly with soap and plenty of water for at least 15 minutes.[5] Seek medical attention if
irritation develops or persists.[5][14]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids.[5][9] Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention from an
ophthalmologist.[5][6]

Question: What is the first aid procedure for accidental ingestion?

Answer: Do NOT induce vomiting, as this compound may pose an aspiration hazard.[5][15] If
the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls
of water.[5] Seek immediate medical attention.[5][8]

Spills and Waste Disposal

Question: My experiment resulted in a small spill in the fume hood. How should I clean it up?
Answer:

o Ensure all ignition sources are removed from the area.[8][16]

e Wear your full PPE, including respiratory protection if necessary.

o Contain the spill using a non-combustible absorbent material like sand, earth, or vermiculite.
[17]

o Use spark-proof tools to carefully collect the absorbed material into a suitable, labeled, and
closed container for hazardous waste.[8]

o Clean the affected area thoroughly. Do not allow the chemical to enter drains.[8][17]
Question: How do | dispose of waste containing 2-Chloro-2,3,3-trimethylbutane?

Answer: All waste must be handled as hazardous waste.[9] Dispose of surplus and non-
recyclable solutions through a licensed disposal company.[17] Ensure disposal is in
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accordance with all applicable federal, state, and local environmental regulations.[7][9] Empty
containers may retain product residue and vapors and should be handled as hazardous.[9]

Experimental Protocol: General Handling Workflow

While specific experimental protocols depend on the reaction, the following workflow details the
necessary safety and handling steps when using 2-Chloro-2,3,3-trimethylbutane as a
reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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